Cas no 100044-40-4 (2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride)

• Product Name: 2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride
• CAS No: 100044-40-4
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 1124786
• PubChem ID: 13583304
• Update Time: 2025-09-28

2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-methyl-[2]thienyl)-ethanone, hydrochloride
• Ethanone, 2-amino-1-(5-methyl-2-thienyl)-, hydrochloride
• 2-amino-1-(5-methylthienyl)ethanone hydrochloride
• 2-amino-1-(5-methylthien-2-yl)ethanone hydrochloride
• AGN-PC-00N5YH
• ACMC-20m33t
• 2-Amino-1-(5-methyl-[2]thienyl)-aethanon, Hydrochlorid
• CTK0E0375
• 2-amino-1-(5-methylthiophen-2-yl)ethanone,hydrochloride
• 2-amino-1-(5-methylthiophen-2-yl)ethanone
• hydrochloride
• SY354819
• EN300-7712553
• Ethanone, 2-amino-1-(5-methyl-2-thienyl)-, hydrochloride (1:1)
• 100044-40-4
• JWZUEGLJRKPWAS-UHFFFAOYSA-N
• MFCD25953964
• 2-amino-1-(5-methylthiophen-2-yl)ethan-1-one hydrochloride
• 2-Amino-1-(5-methylthiophen-2-yl)ethan-1-one--hydrogen chloride (1/1)
• 2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride
• DTXSID40544352
• SCHEMBL10465687
• 2-AMINO-1-(5-METHYLTHIOPHEN-2-YL)ETHANONE HYDROCHLORIDE

• Inchi： 1S/C7H9NOS.ClH/c1-5-2-3-7(10-5)6(9)4-8;/h2-3H,4,8H2,1H3;1H
• InChI Key： JWZUEGLJRKPWAS-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC=C1C(CN)=O

Computed Properties

• Exact Mass: 191.017163g/mol
• Monoisotopic Mass: 191.017163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.68g/mol
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride

Comprehensive Overview of 2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride (CAS No. 100044-40-4)

2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride (CAS No. 100044-40-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene ring structure, is widely utilized in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "thiophene derivatives," "amine-functionalized ketones," and "pharmaceutical intermediates" when exploring applications of this compound. Its molecular formula, C₇H₉NOS·HCl, highlights its potential as a building block for drug development.

The growing interest in 2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride is driven by its versatility in medicinal chemistry. Recent studies have focused on its role in designing central nervous system (CNS) therapeutics, aligning with the rising demand for neuroprotective agents. Searches for "CNS drug synthesis" and "neuroactive compound precursors" often lead to discussions about this compound. Its hydrochloride salt form enhances solubility, making it a preferred choice for laboratory and industrial applications. Additionally, the 5-methylthiophene moiety contributes to its stability and reactivity, key factors in synthetic pathways.

In the context of green chemistry and sustainable synthesis, CAS No. 100044-40-4 is frequently mentioned. Environmental concerns have prompted researchers to explore eco-friendly methods for producing such intermediates. Queries like "sustainable synthesis of thiophene derivatives" and "green pharmaceutical intermediates" reflect this trend. The compound's compatibility with catalytic processes and microwave-assisted reactions further underscores its relevance in modern chemistry. These attributes make it a valuable subject for academic publications and patent filings.

Another area of interest is the compound's potential in material science. The thiophene ring is a common motif in conductive polymers and organic electronics, sparking searches for "thiophene-based materials" and "organic semiconductor precursors." While 2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride is primarily a pharmaceutical intermediate, its structural features open doors for interdisciplinary applications. This dual utility aligns with the increasing demand for multifunctional compounds in high-tech industries.

Quality control and analytical methods for CAS No. 100044-40-4 are also frequently discussed topics. Laboratories rely on techniques like HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and consistency. Searches for "analytical validation of amine ketones" and "characterization of hydrochloride salts" highlight the importance of robust testing protocols. Regulatory compliance, particularly in pharmaceutical applications, further emphasizes the need for precise documentation and standardized procedures.

In summary, 2-amino-1-(5-methylthiophen-2-yl)ethanone;hydrochloride (CAS No. 100044-40-4) is a compound of broad scientific and industrial significance. Its applications span drug discovery, material science, and sustainable chemistry, making it a recurring subject in research and development. By addressing common search queries and integrating contemporary trends, this overview provides a thorough yet accessible resource for professionals and enthusiasts alike.